Cas no 2757922-34-0 (5-chloro-N-methyl-N-(piperidin-4-yl)pyrazine-2-carboxamide)

• Product Name: 5-chloro-N-methyl-N-(piperidin-4-yl)pyrazine-2-carboxamide
• CAS No: 2757922-34-0
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5627644
• PubChem ID: 165753774
• Update Time: 2025-05-21

5-chloro-N-methyl-N-(piperidin-4-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2757922-34-0
• EN300-28317677
• 5-chloro-N-methyl-N-(piperidin-4-yl)pyrazine-2-carboxamide

• Inchi： 1S/C11H15ClN4O/c1-16(8-2-4-13-5-3-8)11(17)9-6-15-10(12)7-14-9/h6-8,13H,2-5H2,1H3
• InChI Key： TXOGHWSPHNQVPZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(N(C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 5-chloro-N-methyl-N-(piperidin-4-yl)pyrazine-2-carboxamide

5-Chloro-N-Methyl-N-(Piperidin-4-Yl)Pyrazine-2-Carboxamide: A Comprehensive Overview

5-Chloro-N-Methyl-N-(Piperidin-4-Yl)Pyrazine-2-Carboxamide, identified by the CAS number 2757922-34-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrazine ring substituted with a chlorine atom at position 5, a carboxamide group at position 2, and a piperidinyl methyl amide moiety. These structural elements contribute to its unique chemical properties and biological functionalities.

The synthesis of 5-Chloro-N-Methyl-N-(Piperidin-4-Yl)Pyrazine-2-Carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and ring-closing reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that 5-Chloro-N-Methyl-N-(Piperidin-4-Yl)Pyrazine-2-Carboxamide exhibits potent anti-inflammatory and analgesic activities. These effects are attributed to its ability to modulate key inflammatory pathways and inhibit enzymes associated with pain signaling. Moreover, recent research has highlighted its potential as an anticancer agent, particularly in targeting specific oncogenic pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyrazine ring system is known for its aromaticity and conjugation properties, which make it suitable for applications in organic electronics. For example, derivatives of this compound have been investigated as candidates for organic semiconductors due to their high charge carrier mobility and stability under ambient conditions.

The physical properties of 5-Chloro-N-Methyl-N-(Piperidin-4-Yl)Pyrazine-2-Carboxamide are well-documented, including its melting point, solubility profiles, and spectroscopic characteristics. These properties are crucial for understanding its behavior in various chemical environments and for optimizing its formulation in pharmaceutical or industrial applications. Recent studies have also focused on its thermal stability and degradation pathways under different conditions, providing valuable insights into its long-term storage and usage.

In terms of safety considerations, while this compound is not classified as a hazardous material or controlled substance under current regulations, proper handling procedures are recommended due to its chemical reactivity. Occupational exposure limits and storage guidelines have been established to ensure safe handling in laboratory and industrial settings.

In conclusion, 5-Chloro-N-Methyl-N-(Piperidin-4-Yl)Pyrazine-2-Carboxamide, with CAS number 2757922-34-0, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. Continued exploration into its biological and material properties is expected to unlock further potential uses in the coming years.